3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-3H-indol-2-one
• InChI: InChI=1S/C21H21NO2/c1-4-22-18-8-6-5-7-15(18)17(21(22)23)12-20-14(3)16-11-13(2)9-10-19(16)24-20/h5-11,17H,4,12H2,1-3H3
• InChI Key: YJOMRLIKFZKCLE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(C1=O)CC3=C(C4=C(O3)C=CC(=C4)C)C

Description

3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one is a complex organic compound that features both benzofuran and indole moieties. These structures are known for their significant biological activities and are commonly found in various natural products and synthetic pharmaceuticals. The compound’s unique structure makes it a subject of interest in medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one typically involves multiple steps, including the formation of the benzofuran and indole rings, followed by their coupling. Key transformations in the synthesis include copper-mediated and palladium-catalyzed coupling reactions . The iodocyclization of intermediates is also a crucial step in forming the benzofuran core .

Industrial Production Methods

Industrial production methods for such complex molecules often involve optimizing the synthetic routes for higher yields and purity. This may include the use of microwave-assisted synthesis (MWI) to enhance reaction rates and reduce side reactions . The use of green chemistry principles, such as solvent-free conditions and recyclable catalysts, is also becoming more prevalent in industrial settings.

Chemical Reactions Analysis

Types of Reactions

3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on both the benzofuran and indole rings.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution reagents: Halogens (Cl2, Br2), nucleophiles (NH3, OH-).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinone derivatives, while reduction can produce dihydro derivatives. Substitution reactions can introduce various functional groups, enhancing the compound’s biological activity.

Scientific Research Applications

3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets and pathways. The compound’s benzofuran and indole moieties allow it to interact with various enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cancer cell proliferation or disrupt microbial cell membranes .

Comparison with Similar Compounds

Similar Compounds

Benzofuran derivatives: Compounds like psoralen and angelicin, which are used in the treatment of skin diseases.

Indole derivatives: Compounds such as indomethacin and serotonin, which have significant biological activities.

Uniqueness

What sets 3-[(3,5-dimethyl-1-benzofuran-2-yl)methyl]-1-ethyl-1,3-dihydro-2H-indol-2-one apart is its combined benzofuran and indole structure, which provides a unique set of biological activities. This dual structure allows it to interact with a broader range of molecular targets, making it a versatile compound in medicinal chemistry.